Cas no 1872800-63-9 (3-[(3-methylbutan-2-yl)amino]-1λ?-thietane-1,1-dione)

• Product Name: 3-[(3-methylbutan-2-yl)amino]-1λ?-thietane-1,1-dione
• CAS No: 1872800-63-9
• MF: C₈H₁₇NO₂S
• MW: 191.291081190109
• CID: 5304775
• Update Time: 2026-03-10

3-[(3-methylbutan-2-yl)amino]-1λ?-thietane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-((3-methylbutan-2-yl)amino)thietane 1,1-dioxide
• 3-Thietanamine, N-(1,2-dimethylpropyl)-, 1,1-dioxide
• 3-[(3-methylbutan-2-yl)amino]-1λ?-thietane-1,1-dione

• Inchi： 1S/C8H17NO2S/c1-6(2)7(3)9-8-4-12(10,11)5-8/h6-9H,4-5H2,1-3H3
• InChI Key： XKRBOLXCTBWKEH-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)CC(NC(C)C(C)C)C1

Additional information on 3-[(3-methylbutan-2-yl)amino]-1λ?-thietane-1,1-dione

3-[(3-Methylbutan-2-yl)amino]-1λ^?-thietane-1,1-dione (CAS No. 1872800-63-9): An Overview of a Novel Compound in Chemical and Pharmaceutical Research

3-[(3-Methylbutan-2-yl)amino]-1λ^?-thietane-1,1-dione (CAS No. 1872800-63-9) is a unique and promising compound that has garnered significant attention in recent years due to its potential applications in various fields, including chemical biology and pharmaceutical research. This compound, characterized by its distinctive thietane ring and amino functional group, exhibits a range of interesting properties that make it a valuable subject of study.

The chemical structure of 3-[(3-methylbutan-2-yl)amino]-1λ^?-thietane-1,1-dione is particularly noteworthy. The thietane ring, a four-membered sulfur-containing heterocycle, imparts unique electronic and steric properties to the molecule. The presence of the amino group attached to the 3-methylbutan-2-yl substituent further enhances its reactivity and functional versatility. These structural features contribute to the compound's potential as a building block in the synthesis of more complex molecules and as a candidate for various biological applications.

In the realm of chemical biology, 3-[(3-methylbutan-2-yl)amino]-1λ^?-thietane-1,1-dione has shown promise as a tool for probing cellular processes. Recent studies have demonstrated its ability to interact with specific protein targets, making it a valuable probe for understanding protein function and interactions. For instance, researchers have utilized this compound to investigate the role of certain enzymes in metabolic pathways, providing insights into potential therapeutic targets for metabolic disorders.

The pharmaceutical industry has also taken notice of 3-[(3-methylbutan-2-yl)amino]-1λ^?-thietane-1,1-dione. Preclinical studies have indicated that this compound may possess anti-inflammatory and anti-cancer properties. In particular, its ability to modulate signaling pathways involved in inflammation and cell proliferation has been highlighted. These findings suggest that 3-[(3-methylbutan-2-yl)amino]-1λ^?-thietane-1,1-dione could be developed into novel therapeutic agents for treating conditions such as chronic inflammatory diseases and cancer.

The synthesis of 3-[(3-methylbutan-2-yl)amino]-1λ^?-thietane-1,1-dione has been optimized through various methods, including multistep organic synthesis and catalytic approaches. These synthetic routes have been designed to improve yield and purity while minimizing environmental impact. The availability of efficient synthesis methods ensures that this compound can be produced on a scale suitable for both research and potential commercial applications.

In addition to its biological and pharmaceutical applications, 3-[(3-methylbutan-2-yl)amino]-1λ^?-thietane-1,1-dione has also been explored for its potential in materials science. Its unique electronic properties make it an attractive candidate for the development of new materials with enhanced conductivity or optical properties. Researchers are investigating how the incorporation of this compound into polymer matrices or other composite materials can lead to advanced functional materials with applications in electronics and sensors.

The safety profile of 3-[(3-methylbutan-2-yl)amino]-1λ^?-thietane-1,1-dione is another important aspect of its evaluation. Preclinical toxicity studies have shown that this compound exhibits low toxicity at relevant concentrations, which is crucial for its potential use in therapeutic applications. However, ongoing research is necessary to fully understand its long-term safety and any potential side effects.

In conclusion, 3-[(3-methylbutan-2-yl)amino]-1λ^?-thietane-1,1-dione (CAS No. 1872800-63-9) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and biological properties make it a valuable tool for research and development in chemical biology, pharmaceuticals, and materials science. As ongoing studies continue to uncover new insights into its mechanisms of action and applications, this compound is poised to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative solutions for healthcare and technology.